Cas no 61808-05-7 (Benzenepropanenitrile, 4-methoxy-3,5-dimethyl-)

• Product name: Benzenepropanenitrile, 4-methoxy-3,5-dimethyl-
• CAS No: 61808-05-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 4070638
• PubChem ID: 12329393

Benzenepropanenitrile, 4-methoxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-methoxy-3,5-dimethyl-
• EN300-1764368
• 61808-05-7
• 3-(4-methoxy-3,5-dimethylphenyl)propanenitrile

• Inchi： InChI=1S/C12H15NO/c1-9-7-11(5-4-6-13)8-10(2)12(9)14-3/h7-8H,4-5H2,1-3H3
• InChI Key： PWWPCSRKJRICRP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Additional information on Benzenepropanenitrile, 4-methoxy-3,5-dimethyl-

Benzenepropanenitrile, 4-Methoxy-3,5-Dimethyl: A Comprehensive Overview

Benzenepropanenitrile, 4-methoxy-3,5-dimethyl (CAS No: 61808-05-7) is a chemical compound with a unique structure and diverse applications. This compound belongs to the class of aromatic nitriles, characterized by its benzene ring substituted with methoxy and methyl groups at specific positions. The presence of the nitrile functional group (-CN) and the substituted aromatic ring makes this compound highly versatile in various chemical reactions and industrial processes.

The molecular formula of Benzenepropanenitrile, 4-methoxy-3,5-dimethyl is C₁₀H₁₃NO, with a molecular weight of approximately 167.2 g/mol. The compound exhibits a melting point of around -6°C and a boiling point of 199°C at standard atmospheric pressure. Its solubility in water is low, but it is soluble in common organic solvents such as dichloromethane, chloroform, and diethyl ether.

Recent studies have highlighted the potential of Benzenepropanenitrile, 4-methoxy-3,5-dimethyl in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. The nitrile group in the molecule can undergo various transformations, such as hydrolysis to carboxylic acids or aminolysis to amides, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, Benzenepropanenitrile, 4-methoxy-3,5-dimethyl has shown promise as a building block for drug development. Its structure allows for the creation of bioactive molecules with potential applications in treating various diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties.

The synthesis of Benzenepropanenitrile, 4-methoxy-3,5-dimethyl typically involves multi-step reactions starting from benzene derivatives. One common approach is the Friedel-Crafts alkylation followed by nitrile substitution. The reaction conditions are optimized to ensure high yield and purity of the final product.

In terms of environmental impact, studies have shown that Benzenepropanenitrile, 4-methoxy-3,5-dimethyl has low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

The demand for Benzenepropanenitrile, 4-methoxy-3,5-dimethyl has been growing due to its increasing use in specialty chemicals and advanced materials. Market analysis suggests that this trend will continue as new applications are discovered and developed.

In conclusion, Benzenepropanenitrile, 4-methoxy-3,5-dimethyl (CAS No: 61808-05-7) is a versatile compound with significant potential in various industries. Its unique structure and functional groups make it an essential intermediate in organic synthesis and material science applications.